1-(4-Acetylpiperazin-1-yl)-4-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]butane-1,4-dione

• Molecular Formula: C22H27FN4O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 1-(4-acetylpiperazin-1-yl)-4-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]butane-1,4-dione
• InChI: InChI=1S/C22H27FN4O4/c1-15(28)25-10-12-27(13-11-25)21(30)5-4-20(29)26-8-6-16(7-9-26)22-18-3-2-17(23)14-19(18)31-24-22/h2-3,14,16H,4-13H2,1H3
• InChI Key: UGLXUKPOZSXLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)CCC(=O)N2CCC(CC2)C3=NOC4=C3C=CC(=C4)F

Description

The compound 1-(4-Acetylpiperazin-1-yl)-4-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]butane-1,4-dione (hereafter referred to as the target compound) features a butane-1,4-dione backbone substituted with a 4-acetylpiperazine moiety and a 4-(6-fluoro-1,2-benzoxazol-3-yl)piperidinyl group.

Biological Activity

The compound 1-(4-Acetylpiperazin-1-yl)-4-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]butane-1,4-dione is a synthetic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{24}FN_3O_2$, with a molecular weight of approximately 359.42 g/mol. The structure features a piperazine ring and a benzoxazole moiety, which are known to contribute to various biological activities.

Anticancer Activity

Research indicates that compounds with similar structural motifs exhibit significant anticancer properties. For instance, derivatives containing piperazine and benzoxazole have shown inhibitory effects on cancer cell proliferation.

Case Study : A study involving a related compound demonstrated that it inhibited the growth of various cancer cell lines, including breast and lung cancer cells, with IC50 values in the low micromolar range. This suggests that modifications to the piperazine and benzoxazole groups can enhance anticancer activity.

Antimicrobial Properties

The compound's structure suggests potential antimicrobial activity. Similar piperazine derivatives have been evaluated for their ability to inhibit bacterial growth.

Research Findings : In vitro studies revealed that compounds with the benzoxazole moiety exhibited antimicrobial effects against Gram-positive and Gram-negative bacteria, highlighting the importance of this functional group in enhancing biological activity.

The mechanism by which this compound exerts its biological effects may involve:

• Enzyme Inhibition : Compounds similar to this one have been shown to inhibit key enzymes involved in cancer metabolism and microbial resistance.
• Cell Cycle Arrest : Some studies indicate that such compounds can induce cell cycle arrest in cancer cells, leading to apoptosis.

Data Table: Summary of Biological Activities

Activity Type	Related Compound	IC50 (µM)	Reference
Anticancer	Benzoxazole Derivative	5.0
Antimicrobial	Piperazine Analog	10.0
Enzyme Inhibition	Tyrosinase Inhibitor	0.18

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The target compound shares key features with several analogs, including arylpiperazines and heterocyclic-substituted butanediones. Below is a detailed analysis:

Structural and Functional Group Variations

Backbone and Core Modifications

MK88 (1-(thiophen-2-yl)-4-[4-(4-(trifluoromethyl)phenyl)piperidin-1-yl]butane-1,4-dione)

• Differences : Replaces the benzoxazole and acetylpiperazine groups with a thiophene and 4-(trifluoromethyl)phenyl-piperidine.
• Impact : The thiophene may enhance lipophilicity, while the trifluoromethyl group improves metabolic stability.
• Synthesis : Achieved 87% yield via HOBt/TBTU-mediated coupling.

MK38 (1-(4-phenylpiperazin-1-yl)-4-(thiophen-2-yl)butan-1-one) Differences: Lacks the dione moiety, featuring a ketone and phenylpiperazine instead.

Heterocyclic Substituents

Compound 14 (1-(3-(5-Fluoro-1H-indol-2-yl)phenyl)-N-(2-(4-isopropylpiperazin-1-yl)ethyl)piperidin-4-amine)

• Differences : Incorporates an indole ring and isopropylpiperazine.
• Impact : The indole’s planar structure may facilitate π-π stacking in hydrophobic binding pockets, while the isopropyl group could alter solubility.

Compound 5 (4-(1H-Pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one)

• Differences : Substitutes benzoxazole with pyrazole and uses a trifluoromethylphenyl-piperazine.
• Impact : Pyrazole’s hydrogen-bonding capacity might enhance target engagement.

Pharmacological and Physicochemical Properties (Hypothetical Analysis)

Compound	Key Features	Potential Advantages	Limitations
Target Compound	6-Fluoro-benzoxazole, acetylpiperazine	Enhanced selectivity (fluorine’s electronegativity), metabolic stability (acetyl group)	Possible synthetic complexity (multiple substituents)
MK88	Thiophene, trifluoromethyl-piperidine	High lipophilicity, improved stability	Reduced polar interactions (lack of benzoxazole)
Compound 14	5-Fluoro-indole, isopropylpiperazine	Strong hydrophobic interactions, tunable solubility	Risk of off-target effects (bulky isopropyl group)
Compound 5	Pyrazole, trifluoromethylphenyl-piperazine	Versatile hydrogen bonding, stability	Lower rigidity compared to benzoxazole